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Compound of Interest

Compound Name: Desthiobiotin

Cat. No.: B1201365 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical reagents is paramount. This guide provides immediate, essential safety

and logistical information for handling Desthiobiotin, including operational procedures and

disposal plans.

Hazard Identification and Safety Data
Desthiobiotin is a derivative of biotin and is commonly used in affinity chromatography and

protein labeling.[1][2] While some safety data sheets (SDS) classify D-Desthiobiotin as not

hazardous, others indicate it can cause skin and eye irritation, as well as respiratory irritation.

[3] It is crucial to handle it with care, following good laboratory practices.
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Property Value Source(s)

Chemical Formula C10H18N2O3 [4]

Molecular Weight 214.26 g/mol [3][4]

Appearance Powder [1]

CAS Number 533-48-2

EC Number 208-566-2

Storage Temperature
-20°C for long-term storage of

the powder.
[1][5]

Solubility
Soluble in DMSO, DMF, and

0.1N hydrochloric acid.
[1][6]

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

Precautionary Statements

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P312,

P403+P233, P405, P501

[7]

Operational and Disposal Plans
Adherence to proper handling, storage, and disposal procedures is critical for personal safety

and experimental integrity.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential to minimize exposure.
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Body Area Required PPE Specifications & Rationale

Eyes
Safety goggles or a face

shield.

Protects against splashes and

fine dust, especially when

handling the solid form or

preparing solutions.[8][9]

Hands
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact. Gloves

should be inspected before

use.[3][8] For prolonged

contact, consider double-

gloving.

Body Laboratory coat.
Protects skin and clothing from

contamination.[8]

Respiratory
NIOSH/MSHA-approved

respirator.

May be necessary when

handling the solid compound

outside of a chemical fume

hood to prevent inhalation of

dust.[4][9] Always work in a

well-ventilated area.

Step-by-Step Handling and Storage Procedures
Handling:

Preparation: Work in a well-ventilated area, preferably a chemical fume hood, especially

when handling the powdered form to avoid dust formation.[8][10] Ensure that a safety

shower and eyewash station are readily accessible.

Donning PPE: Before handling, put on all required personal protective equipment as

specified above.

Weighing and Transferring: Use appropriate tools, such as a spatula and weigh boat, for

handling the solid material. Avoid creating dust.

Solution Preparation: When preparing solutions, slowly add the solid Desthiobiotin to the

solvent to prevent splashing.[11] For stock solutions, anhydrous solvents like DMSO or DMF
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are recommended.[5]

General Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[4][11] Do

not eat, drink, or smoke in the laboratory area where chemicals are handled.[7][11]

Storage:

Solid Form: Store the solid Desthiobiotin in a tightly sealed container at -20°C for long-term

stability.[1][5]

Stock Solutions: Aliquot stock solutions into smaller, single-use volumes to minimize freeze-

thaw cycles.[5] Store these solutions at -20°C or -80°C, protected from light and moisture.[2]

[5] Unused solutions in anhydrous DMSO or DMF may be stable for up to two months at

-20°C when stored with a desiccant.[6][12]

Aqueous Solutions: Aqueous solutions should be prepared fresh immediately before use and

should not be stored, as the compound may be susceptible to hydrolysis.[5]

Disposal Plan
Proper disposal of Desthiobiotin and its waste is crucial to ensure environmental safety and

regulatory compliance.

Deactivation (for reactive derivatives): For derivatives of Desthiobiotin containing reactive

groups like maleimides, it is recommended to quench the reactivity before disposal. This can

be done by reacting the waste with an excess of a thiol-containing compound such as β-

mercaptoethanol or dithiothreitol (DTT).[8]

Waste Collection: Collect all Desthiobiotin waste, including contaminated consumables, in a

designated and clearly labeled hazardous waste container.[8]

Disposal Method: Dispose of the chemical waste in accordance with local, state, and federal

regulations.[4] Do not dispose of it with household garbage or pour it down the drain.[8] It is

best to arrange for disposal by a licensed disposal company.[7][13]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult or symptoms persist, seek medical

attention.[4][9]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.[4] If

skin irritation occurs, seek medical attention.[3]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4] If eye irritation

persists, seek medical advice.[3]

Ingestion

Do not induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person.[4][10] Seek medical

attention if symptoms persist.

Spill Response Workflow
In the event of a spill, follow a structured response to ensure safety and proper cleanup.
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Immediate Actions

Cleanup

Post-Cleanup

Evacuate Spill Area

Alert Others & Supervisor

Ensure immediate safety

Assess the Spill

Communicate the hazard

Don Appropriate PPE

Determine scope & risk

Contain the Spill

Protect personnel

Clean the Spill Area

Prevent spreading
(Use absorbent material for liquids,

carefully sweep solids)

Decontaminate Area

Follow SDS guidance

Dispose of Waste

Ensure area is safe

Report the Incident

Follow institutional protocols

Click to download full resolution via product page

Caption: Workflow for responding to a Desthiobiotin spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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